O,O-Diethyl S-(1,2,2-trichloroethyl) phosphorothioate

• CAS RN: 1885-98-9
• Molecular Formula: C6H12Cl3O3PS
• Molecular Weight: 301.6 g/mol
• IUPAC Name: 1,1,2-trichloro-2-diethoxyphosphorylsulfanylethane
• InChI: InChI=1S/C6H12Cl3O3PS/c1-3-11-13(10,12-4-2)14-6(9)5(7)8/h5-6H,3-4H2,1-2H3
• InChI Key: HGDGWEKDDGPTFH-UHFFFAOYSA-N
• SMILES: CCOP(=O)(OCC)SC(C(Cl)Cl)Cl
• synonyms: Phosphorothioic acid O,O-diethyl S-(1,2,2-trichloroethyl) ester

Description

O,O-Diethyl S-(1,2,2-trichloroethyl) phosphorothioate, commonly known as Chlorpyrifos, is a widely used organophosphate insecticide. It was first synthesized in 1965 and has been extensively used in agriculture and household pest control. Chlorpyrifos is a potent neurotoxin that acts by inhibiting acetylcholinesterase, an enzyme that breaks down the neurotransmitter acetylcholine, leading to an accumulation of acetylcholine in the nervous system. This accumulation causes overstimulation of the nervous system, leading to a range of physiological and biochemical effects.

Mechanism Of Action

Chlorpyrifos acts by inhibiting acetylcholinesterase, an enzyme that breaks down the neurotransmitter acetylcholine. This inhibition leads to an accumulation of acetylcholine in the nervous system, causing overstimulation of the nervous system. The overstimulation of the nervous system can lead to a range of physiological and biochemical effects, including respiratory failure, convulsions, and death.

Biochemical And Physiological Effects

Chlorpyrifos has been shown to have a range of biochemical and physiological effects on humans and animals. These effects include inhibition of acetylcholinesterase, disruption of the endocrine system, oxidative stress, and DNA damage. Exposure to Chlorpyrifos has been linked to a range of health effects, including developmental delays, neurological disorders, and cancer.

Advantages And Limitations For Lab Experiments

Chlorpyrifos is commonly used in laboratory experiments to study its effects on the nervous system and its potential use as a chemical weapon. Its advantages include its potent neurotoxic effects, which make it a useful tool for studying the nervous system. However, its limitations include its potential for causing harm to researchers and the environment.

Future Directions

There are several future directions for research on Chlorpyrifos. One area of research is the development of alternative insecticides that are less harmful to human health and the environment. Another area of research is the development of antidotes for Chlorpyrifos poisoning. Additionally, research is needed to better understand the long-term effects of exposure to Chlorpyrifos and its potential for causing chronic health effects. Finally, research is needed to develop effective strategies for reducing exposure to Chlorpyrifos in agricultural and household settings.

Synthesis Methods

Chlorpyrifos is synthesized by reacting diethyl phosphorochloridothioate with 1,2,2-trichloroethanol in the presence of a base such as sodium hydroxide. The reaction produces Chlorpyrifos as the main product, along with some impurities.

Scientific Research Applications

Chlorpyrifos has been extensively studied for its insecticidal properties and its effects on human health and the environment. It is commonly used in agricultural settings to control pests such as aphids, caterpillars, and mites. However, due to its neurotoxic effects, it has also been studied for its potential use as a chemical weapon.